Cas no 1361508-15-7 (5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361508-15-7
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4966930
• Update Time: 2025-05-21

5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-8-4-10(12(16)11(15)5-8)13-7(1-2-17)3-9(18)6-19-13/h3-6H,1,18H2
• InChI Key： UCJHIYRVDPMAPY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(CC#N)=CC(=CN=1)N)Cl)Cl

Computed Properties

• Exact Mass: 310.978380 g/mol
• Monoisotopic Mass: 310.978380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7
• Molecular Weight: 312.6

Additional information on 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile

Recent Advances in the Study of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1361508-15-7)

The compound 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1361508-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trichlorophenyl and pyridine-acetonitrile structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile exhibits high binding affinity to the ATP-binding site of certain tyrosine kinases, making it a potential candidate for targeted cancer therapies. The study also highlighted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial efficacy of this compound. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile displays potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile. A recent patent application (WO2023051234) describes an improved catalytic process that increases yield while reducing the formation of byproducts. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile as a therapeutic agent. Current research is addressing issues related to its solubility profile and potential off-target effects. Several research groups are working on structural modifications to enhance its drug-like properties while maintaining its biological activity.

Looking forward, the compound's unique chemical structure and demonstrated biological activities position it as a valuable scaffold for further drug discovery efforts. Ongoing studies are exploring its potential in other therapeutic areas, including neurodegenerative diseases and autoimmune disorders. The coming years are likely to see increased research activity around this molecule as its full therapeutic potential becomes clearer.